3-cyclopropyl-2-({[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one
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Overview
Description
3-cyclopropyl-2-({[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C19H16N4O3S2 and its molecular weight is 412.5 g/mol. The purity is usually 95%.
The exact mass of the compound 3-cyclopropyl-2-({[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one is 412.06638273 g/mol and the complexity rating of the compound is 624. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 3-cyclopropyl-2-({[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-cyclopropyl-2-({[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3H,4H-thieno[3,2-d]pyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- This compound has shown promise as an anticancer agent due to its ability to inhibit specific pathways involved in tumor growth and metastasis . Researchers are investigating its potential as a targeted therapy for various cancer types.
- Preclinical studies suggest that this compound exhibits anti-inflammatory effects by modulating key inflammatory mediators . It may have applications in treating inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.
- The compound’s unique structure makes it an interesting candidate for antimicrobial drug development. Researchers are exploring its activity against bacteria, fungi, and viruses . It could contribute to combating drug-resistant pathogens.
- Some studies indicate that this compound may protect neurons from oxidative stress and neurodegenerative processes . Investigating its potential in treating neurodegenerative disorders like Alzheimer’s or Parkinson’s disease is ongoing.
- Researchers are studying its effects on cardiovascular health, including vasodilation, antiplatelet activity, and potential benefits in managing hypertension . It might contribute to novel cardiovascular therapies.
- Preliminary data suggests that this compound exhibits antiviral activity against certain viruses . Its mechanism of action warrants further investigation for potential use in viral infections.
- Given its structural features, this compound could impact metabolic pathways. Researchers are exploring its effects on insulin sensitivity, lipid metabolism, and glucose regulation . It may have implications for metabolic disorders.
- The compound’s complex structure provides opportunities for chemical modifications and rational drug design. Scientists are using it as a scaffold to create analogs with improved properties .
Anticancer Properties
Anti-inflammatory Activity
Antimicrobial Potential
Neuroprotective Effects
Cardiovascular Applications
Antiviral Properties
Metabolic Syndrome and Diabetes Research
Chemical Biology and Drug Design
Mechanism of Action
Mode of Action
The presence of a thieno[3,2-d]pyrimidin-4-one moiety in its structure suggests that it might interact with biological targets through hydrogen bonding and hydrophobic interactions .
Biochemical Pathways
Without specific target identification, it’s challenging to determine the exact biochemical pathways affected by this compound. Compounds with similar structures have been involved in various biochemical pathways, including signal transduction, cell cycle regulation, and apoptosis .
Pharmacokinetics
Given its molecular weight (497.039 g/mol) , it is likely to have good oral bioavailability. The presence of a methoxy group and a sulfanyl group could potentially influence its metabolic stability and distribution .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules could potentially influence the compound’s action, efficacy, and stability. For instance, the stability of the compound could be affected by the pH of the environment due to the presence of ionizable groups in its structure .
properties
IUPAC Name |
3-cyclopropyl-2-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]thieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N4O3S2/c1-25-13-6-2-11(3-7-13)17-21-15(26-22-17)10-28-19-20-14-8-9-27-16(14)18(24)23(19)12-4-5-12/h2-3,6-9,12H,4-5,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLENVTOKEYGPAX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=C(C(=O)N3C5CC5)SC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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